N-[2-(2-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide

• IUPAC Name: N-[2-(2-methylphenyl)-4-oxochromen-6-yl]benzamide
• InChI: InChI=1S/C23H17NO3/c1-15-7-5-6-10-18(15)22-14-20(25)19-13-17(11-12-21(19)27-22)24-23(26)16-8-3-2-4-9-16/h2-14H,1H3,(H,24,26)
• InChI Key: CGCUVUJXTGPSOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C23H17NO3
• Molecular Weight: 355.4 g/mol
• CAS No.: 923107-75-9

Description

N-[2-(2-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide is a useful research compound. Its molecular formula is C23H17NO3 and its molecular weight is 355.393. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics : Research on similar benzamide derivatives, like N,N-diethyl-3-methyl-benzamide (deet) and other compounds, has elucidated their metabolism and pharmacokinetics in humans. For instance, studies have shown that compounds like deet are metabolized into more polar compounds after administration, indicating a rapid clearance from blood and plasma and suggesting pathways that might be relevant for N-[2-(2-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide as well (Calafat et al., 2016).

Oncology Applications : Benzamide derivatives have been investigated for their potential in treating cancers. Chidamide, for instance, is a novel benzamide type of subtype-selective histone deacetylase (HDAC) inhibitor showing efficacy in relapsed or refractory peripheral T-cell lymphoma (Shi et al., 2015). This suggests that similar compounds, including this compound, could have therapeutic potential in oncology, particularly if they exhibit HDAC inhibition properties.

Neurological Applications : Some benzamide derivatives have been explored for their relevance in neurological disorders. For example, the use of benzoate, a D-amino acid oxidase inhibitor, as an add-on treatment for schizophrenia, indicating a novel approach for drug development in neurology (Lane et al., 2013). This points to the potential research avenues for this compound in the modulation of neurotransmission or neuroprotection.